Cas no 2229348-72-3 (1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol
• CAS No: 2229348-72-3
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6000357
• PubChem ID: 165682796
• Update Time: 2025-05-24

1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-α-(fluoromethyl)-5-methylbenzenemethanol
• 1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol
• 2229348-72-3
• EN300-1915807

• Inchi： 1S/C9H10BrFO/c1-6-2-7(9(12)5-11)4-8(10)3-6/h2-4,9,12H,5H2,1H3
• InChI Key： GKVRYMXTJABFDF-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=C(C=1)Br)C)(O)CF

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2229348-72-3)

1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2229348-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic alcohol is characterized by its unique molecular structure, which includes a bromine substituent and a fluoroethyl group. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

The compound's CAS number 2229348-72-3 is a critical identifier for regulatory and safety documentation. Its molecular formula and weight are often queried in databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent trends in AI-driven drug design have further highlighted the importance of such halogenated intermediates, as they are frequently used in machine learning models to predict bioactive molecules. This aligns with the growing demand for sustainable synthesis methods, where 1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol serves as a test case for optimizing green chemistry protocols.

From a synthetic chemistry perspective, the compound's bromo and fluoro groups offer versatile sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl scaffolds, which are prevalent in FDA-approved drugs. Additionally, the hydroxyl functionality allows for further derivatization, making it a valuable precursor for chiral auxiliaries and asymmetric catalysis. Such features are frequently explored in academic publications and patent filings, underscoring its industrial significance.

In the context of user search trends, queries like "1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol solubility" or "CAS 2229348-72-3 suppliers" dominate discussions. These reflect practical concerns about its physicochemical properties and commercial availability. Moreover, the compound's potential role in COVID-19 research (e.g., as a fragment for protease inhibitors) has sparked renewed interest, linking it to broader public health narratives. This intersection of fundamental science and applied research ensures its continued relevance in global markets.

To summarize, 1-(3-bromo-5-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2229348-72-3) exemplifies the synergy between structural complexity and functional utility. Its applications span drug development, material engineering, and computational chemistry, making it a cornerstone in modern organic synthesis. As research tools evolve, this compound will likely remain a focal point for innovations in targeted therapeutics and sustainable manufacturing.